molecular formula C6H5FO3S B1329238 4-Fluorobenzenesulphonic acid CAS No. 368-88-7

4-Fluorobenzenesulphonic acid

Cat. No. B1329238
CAS RN: 368-88-7
M. Wt: 176.17 g/mol
InChI Key: WVSYONICNIDYBE-UHFFFAOYSA-N
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Description

4-Fluorobenzenesulphonic acid is a chemical compound with the molecular formula C6H5FO3S . It has a molecular weight of 176.17 . It is a solid substance at room temperature .


Synthesis Analysis

The synthesis of 4-Fluorobenzenesulphonic acid involves the reaction with chlorosulfonic acid in fluorobenzene . The reaction yields 4,4’-difluorodiphenylsulfone in 58% yield . Another synthesis method involves the reaction of the compound with sulfuric acid in nitrobenzene .


Molecular Structure Analysis

The InChI code for 4-Fluorobenzenesulphonic acid is 1S/C6H5FO3S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H,(H,8,9,10) . This code represents the molecular structure of the compound.


Physical And Chemical Properties Analysis

4-Fluorobenzenesulphonic acid is a solid at room temperature . It has a molecular weight of 176.17 . The compound’s InChI code is 1S/C6H5FO3S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H,(H,8,9,10) .

Scientific Research Applications

Application: HCV Inhibitors

Summary:

4-Fluorobenzenesulfonic acid is used as a reactant in the synthesis of HCV inhibitors based on the thiazolone scaffold . Hepatitis C virus (HCV) inhibitors play a crucial role in combating HCV infections, which can lead to chronic liver disease.

Experimental Procedure:

    Sulfonation of Fluorobenzene

    • 4-Fluorobenzenesulfonic acid is synthesized by sulfonating fluorobenzene at around 80°C using fuming sulfuric acid (30% SO₃) as the sulfonating reagent .

Safety And Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes in case of eye contact (P305+P351+P338) .

properties

IUPAC Name

4-fluorobenzenesulfonic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H5FO3S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H,(H,8,9,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WVSYONICNIDYBE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1F)S(=O)(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H5FO3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80190276
Record name 4-Fluorobenzenesulphonic acid
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Molecular Weight

176.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Fluorobenzenesulphonic acid

CAS RN

368-88-7
Record name 4-Fluorobenzenesulfonic acid
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Record name 4-Fluorobenzenesulphonic acid
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Record name 4-Fluorobenzenesulphonic acid
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Synthesis routes and methods

Procedure details

Trifluoroacetic acid (1 ml) was added to a solution of 4-fluoro-benzenesulfonic acid 2-[tert-butoxycarbonyl-(3-chloro-4-methoxy-benzyl)-amino]-3H-benzoimidazol-5-yl ester (67 mg) in dichloromethane (4 ml). After cooling, the mixture was neutralised by addition of saturated sodium bicarbonate solution. Water (10 ml) was added and the solution extracted three times with dichloromethane (10 ml). The combined extracts were dried over magnesium sulfate and then evaporated. The residue was subjected to flash chromatography on silica eluting with a mixture of ethyl acetate and heptane (1:1, v/v) to give 4-fluoro-benzenesulfonic acid 2-(3-(chloro-4-methoxy-benzylamino)-3H-benzoimidazol-5-yl ester (53 mg) as an off-white solid. Mass spectrum: 462 [M+H]+; retention time=7.69 minutes.
Quantity
1 mL
Type
reactant
Reaction Step One
Name
4-fluoro-benzenesulfonic acid 2-[tert-butoxycarbonyl-(3-chloro-4-methoxy-benzyl)-amino]-3H-benzoimidazol-5-yl ester
Quantity
67 mg
Type
reactant
Reaction Step One
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
reactant
Reaction Step Three

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
2
Citations
MJ Kamlet, JF Gal, PC Maria, RW Taft - Journal of the Chemical …, 1985 - pubs.rsc.org
… , boron trifluoride, and iodine, and the 4-fluorobenzenesulphonic acid-HBA base ion pair; (b… with pK,); 19F nmr shifts of the 4-fluorobenzenesulphonic acid-HBA base ion pair; and (e) …
Number of citations: 78 pubs.rsc.org
Z Xing, S Lin, X Meng, T Hu, D Li, B Fan… - Advanced Functional …, 2021 - Wiley Online Library
… Benzenesulfonic acid (BSA), 4-fluorobenzenesulphonic acid (F-BSA), 4-chlorobenzenesulfonic acid (Cl-BSA), and 4-bromobenzenesulfonic acid (Br-BSA) are dissolved in methanol …
Number of citations: 38 onlinelibrary.wiley.com

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